Cas no 2229633-60-5 (4-ethoxy-2-oxopentanoic acid)

• Product Name: 4-ethoxy-2-oxopentanoic acid
• CAS No: 2229633-60-5
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 6335825
• PubChem ID: 165861942
• Update Time: 2025-10-31

4-ethoxy-2-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-2-oxopentanoic acid
• EN300-1795711
• 2229633-60-5

• Inchi： 1S/C7H12O4/c1-3-11-5(2)4-6(8)7(9)10/h5H,3-4H2,1-2H3,(H,9,10)
• InChI Key： PPOXXIKGPLUFDJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C)CC(C(=O)O)=O

Computed Properties

• Exact Mass: 160.07355886g/mol
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.6Ų

Additional information on 4-ethoxy-2-oxopentanoic acid

4-ethoxy-2-oxopentanoic acid (CAS No. 2229633-60-5): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

4-ethoxy-2-oxopentanoic acid (CAS No. 2229633-60-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, also known as ethyl 4-oxopentanoate, is characterized by its ethoxy and oxo functional groups, which contribute to its reactivity and stability. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 4-ethoxy-2-oxopentanoic acid, highlighting the latest research findings and its significance in the scientific community.

The molecular formula of 4-ethoxy-2-oxopentanoic acid is C₇H₁₂O₃, with a molecular weight of approximately 144.17 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and acetone. Its chemical structure consists of a five-carbon chain with an ethoxy group attached to the fourth carbon and a carbonyl group at the second carbon, making it a valuable intermediate in organic synthesis.

Synthesis of 4-ethoxy-2-oxopentanoic acid can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of ethyl acetoacetate with an appropriate alkyl halide, followed by hydrolysis to form the carboxylic acid. Another method involves the condensation of ethyl acetate with acetyl chloride, followed by reduction and subsequent oxidation steps to yield the desired product. These synthetic routes have been extensively studied and optimized to improve yield and purity, making 4-ethoxy-2-oxopentanoic acid readily available for research purposes.

In the realm of pharmaceutical research, 4-ethoxy-2-oxopentanoic acid has shown promise as a potential therapeutic agent due to its ability to modulate various biological pathways. Recent studies have demonstrated that this compound exhibits anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases such as arthritis and colitis. Additionally, preliminary research suggests that 4-ethoxy-2-oxopentanoic acid may have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders like Alzheimer's disease.

The anti-inflammatory properties of 4-ethoxy-2-oxopentanoic acid are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These cytokines play a crucial role in the inflammatory response, and their inhibition can help reduce inflammation and associated symptoms. Furthermore, the compound has been shown to downregulate the expression of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and immune responses.

In addition to its anti-inflammatory effects, 4-ethoxy-2-oxopentanoic acid has also been investigated for its potential neuroprotective properties. Studies have shown that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and enhancing antioxidant defense mechanisms. This neuroprotective effect is particularly relevant in conditions where oxidative stress plays a significant role, such as Parkinson's disease and stroke.

The potential applications of 4-ethoxy-2-oxopentanoic acid extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. In agrochemicals, this compound can be used as an intermediate in the synthesis of pesticides and herbicides due to its reactivity and stability. In materials science, it can serve as a building block for polymers with unique properties, such as enhanced mechanical strength or improved thermal stability.

To further explore the potential of 4-ethoxy-2-oxopentanoic acid, ongoing research is focused on optimizing its synthesis methods to achieve higher yields and purities while reducing environmental impact. Additionally, efforts are being made to understand the molecular mechanisms underlying its biological activities through advanced techniques such as molecular docking studies and gene expression analysis.

In conclusion, 4-ethoxy-2-oxopentanoic acid (CAS No. 2229633-60-5) is a promising compound with diverse applications in chemical and pharmaceutical research. Its unique chemical structure confers valuable properties that make it an attractive candidate for developing new therapeutic agents and materials. As research continues to advance our understanding of this compound, it is likely that new applications will emerge, further solidifying its importance in the scientific community.